Cas no 1803790-03-5 (Ethyl 3-cyano-6-fluoro-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-6-fluoro-2-(trifluoromethyl)benzoate
• CAS No: 1803790-03-5
• MF: C₁₁H₇F₄NO₂
• MW: 261.17239689827
• CID: 4795118
• Update Time: 2025-07-28

Ethyl 3-cyano-6-fluoro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-fluoro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7F4NO2/c1-2-18-10(17)8-7(12)4-3-6(5-16)9(8)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： PNACGVQUWOJIKL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(C(F)(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1